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Compound of Interest

Compound Name: Ethylene glycol dibutyl ether

Cat. No.: B091498

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Ethylene glycol dibutyl ether in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure safe and
compliant use of this chemical.

Chemical Safety and Properties

Ethylene glycol dibutyl ether is a colorless liquid with a slight odor.[1] While it is stable under
normal conditions, it is crucial to be aware of its potential hazards to ensure safe handling.[2]

Quantitative Data Summary

Property Value Reference
CAS Number 112-48-1 [3]

EINECS Number 203-976-8 [3]

Flash Point 85°C (185°F) C.C. [11[4]
Boiling Point 256°C

Melting/Freezing Point -69.1°C [1]
Autoignition Temperature 310°C (590°F) [2]

Oral LD50 (Rat) 3.25 g/kg [4]
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Personal Protective Equipment (PPE)

To minimize exposure, appropriate personal protective equipment must be worn at all times

when handling Ethylene glycol dibutyl ether.

PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
face shield.[2][4]

Protects against splashes and
vapors that can cause serious
eye irritation.[4][5]

Hand Protection

Chemical-resistant gloves
(e.g., Neoprene, Viton, Butyl
rubber, Nitrile rubber).[6][7][8]

Prevents skin contact, as the
substance can be absorbed
through the skin and cause
irritation.[1][4]

Body Protection

Solvent-resistant clothing or
lab coat.[2][6]

Protects against accidental

spills and skin exposure.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH/MSHA approved
respirator may be necessary if
ventilation is inadequate or if

aerosols are generated.[2]

Prevents inhalation of vapors,
which can irritate the

respiratory system.[4]

Operational and Handling Protocols

Adherence to proper handling and storage procedures is critical for laboratory safety.

Safe Handling Procedures

» Ventilation: Always handle Ethylene glycol dibutyl ether in a well-ventilated area, such as a

chemical fume hood, to keep airborne concentrations low.[2][9]

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[2] Do not breathe vapors or

mists.[10]

o Hygiene Practices: Wash hands thoroughly with soap and water after handling.[6][9] Do not

eat, drink, or smoke in areas where the chemical is used.[6]
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» Grounding: Use non-sparking tools and take precautionary measures against static
discharge, as vapors may travel to an ignition source and flash back.[1][10]

» Peroxide Formation: Be aware that Ethylene glycol dibutyl ether can form explosive
peroxides over time.[1][6] Storage under a nitrogen blanket is recommended.[2] Opened
containers should not be stored for more than 12 months.[9]

Storage Plan

o Containers: Keep containers tightly closed when not in use.[2]
e Location: Store in a cool, dry, well-ventilated area.[2][9]

e Incompatibilities: Store separately from strong oxidizing agents (such as perchlorates,
peroxides, and nitrates) and strong acids.[1][6] Avoid contact with aluminum.[9]

Emergency and Disposal Plans

Proper emergency response and waste disposal are crucial to mitigate risks.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present.[4][5] If irritation persists, seek medical attention.[5]

o Skin Contact: Remove contaminated clothing and wash the affected area immediately with
copious amounts of water.[4][6]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if symptoms persist.[4]

e Ingestion: Do NOT induce vomiting. Make the victim drink water (two glasses at most). Seek
immediate medical attention.[10]

Spill Response Workflow

In the event of a spill, follow the procedure outlined in the diagram below.
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Ethylene Glycol Dibutyl Ether Spill Response

IMMEDIATE RESPONSE

Evacuate non-essential personnel
and ensure proper ventilation.

Y

Eliminate all ignition sources.

Y

Don appropriate PPE.

\

CONTAINMENT & CLEANUP

A

Contain the spill with inert absorbent
material (e.g., sand, vermiculite).

A

Collect absorbed material using
non-sparking tools.

A

Place in a suitable, sealed, and
labeled container for disposal.

POST-CLEANUP

Decontaminate the spill area.

Y

Dispose of waste according to
institutional and local regulations.

Y

Restock spill response supplies.

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Disposal Plan

Ethylene glycol dibutyl ether waste must be managed as hazardous waste. Improper

disposal, such as pouring it down the drain, is illegal and harmful to the environment.[11]

Collection: Collect waste in a designated, leak-proof, and clearly labeled container.[12] The
label should read "Hazardous Waste" and include the chemical name.[11]

Segregation: Do not mix with other waste streams unless specifically permitted by your
institution's waste management plan.[12]

Storage: Store waste containers in a secure, well-ventilated area, away from incompatible
materials, while awaiting pickup.[7]

Disposal: Arrange for disposal through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.[11][12] Empty containers may also need to
be treated as hazardous waste as they can retain product residue.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Ethylene
Glycol Dibutyl Ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091498#personal-protective-equipment-for-handling-
ethylene-glycol-dibutyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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